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Compound of Interest

Compound Name:
N-(4-hydroxyphenyl)-4-

methoxybenzamide

CAS No.: 23600-48-8

Cat. No.: B11994725

Get Quote

Executive Summary & Compound Identity
N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8) is a diaryl amide featuring a

p-anisic acid moiety coupled to a p-aminophenol core.[1] Structurally, it represents a lipophilic

analog of acetaminophen (paracetamol), where the acetyl group is replaced by a bulky,

electron-rich 4-methoxybenzoyl group.

This compound serves as a critical chemical probe in Structure-Activity Relationship (SAR)

studies targeting:

Tyrosinase Inhibition: Due to the p-substituted phenol motif mimicking tyrosine.

Analgesic Pharmacophores: As a non-steroidal anti-inflammatory drug (NSAID) hybrid

scaffold.

Antioxidant Activity: Leveraging the phenolic hydrogen atom transfer (HAT) mechanism.
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Identifier Type Value / Link Source Verification

IUPAC Name
N-(4-hydroxyphenyl)-4-

methoxybenzamide

Common Synonyms

4'-Hydroxy-p-anisanilide; 4-

Methoxy-N-(4-

hydroxyphenyl)benzamide

CAS Registry Number 23600-48-8 GuideChem / SciFinder

PubChem CID 3601909

Molecular Formula C₁₄H₁₃NO₃ Calculated

SMILES
COC1=CC=C(C=C1)C(=O)NC

2=CC=C(C=C2)O
Canonical

InChIKey
FIPXHELNPLCOPK-

UHFFFAOYSA-N
Standardized

Physicochemical Profiling (In Silico & Experimental)
Understanding the physicochemical landscape is vital for predicting bioavailability and

formulation requirements. The compound exhibits moderate lipophilicity, suggesting good

membrane permeability but limited aqueous solubility compared to paracetamol.

Calculated Properties (Lipinski & Veber Rules)
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Property Value
Interpretation for Drug
Design

Molecular Weight 243.26 g/mol
Optimal (<500); High ligand

efficiency potential.

XLogP3-AA 2.4

Moderate lipophilicity; likely

orally bioavailable (Rule of 5

compliant).

TPSA 58.6 Å²
Excellent membrane

permeability (Target <140 Å²).

H-Bond Donors 2 (Phenol -OH, Amide -NH)

H-Bond Acceptors 3
(Methoxy -O-, Amide =O,

Phenol -O-)

Rotatable Bonds 3
High structural rigidity favors

binding pocket specificity.

Structural Pharmacophore Analysis
The molecule functions as a "bi-headed" effector:

Head A (Phenol): Acts as a hydrogen bond donor and radical scavenger.

Linker (Amide): Provides rigid spacing and H-bond directionality.

Head B (Anisole): A lipophilic, electron-donating cap that improves metabolic stability against

deacylation compared to simple acetamides.

Bioactivity Potential

4-Hydroxyphenyl Group
(H-Bond Donor / Radical Scavenger)

Amide Linker
(Rigid Spacer)

N-C Bond 4-Methoxybenzoyl Group
(Lipophilic Cap)

C-C Bond
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Caption: Pharmacophore segmentation of N-(4-hydroxyphenyl)-4-methoxybenzamide
highlighting functional regions.

Synthetic Protocol: Amide Coupling via Acid
Chloride
While various methods exist (e.g., DCC coupling), the Schotten-Baumann reaction using p-

anisoyl chloride is the most robust, high-yielding pathway for this specific scaffold. It avoids the

formation of dicyclohexylurea (DCU) byproducts common in carbodiimide couplings.

Reagents & Materials
Precursor A: 4-Aminophenol (Reagent Grade, >98%)

Precursor B: 4-Methoxybenzoyl chloride (p-Anisoyl chloride)

Base: Triethylamine (Et₃N) or Pyridine (acts as HCl scavenger)

Solvent: Dichloromethane (DCM) (Anhydrous) or Tetrahydrofuran (THF)

Step-by-Step Methodology
This protocol ensures regioselectivity for the amine over the phenol (N-acylation vs. O-

acylation).

Preparation: Dissolve 4-aminophenol (1.0 eq) in anhydrous DCM under an inert atmosphere

(Nitrogen/Argon).

Base Addition: Add Triethylamine (1.2 eq) to the solution. Cool the mixture to 0°C using an

ice bath. Rationale: Cooling prevents uncontrolled exotherms and improves selectivity for N-

acylation.

Acylation: Dropwise add 4-methoxybenzoyl chloride (1.05 eq) dissolved in DCM over 30

minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Mobile phase: Hexane/Ethyl Acetate 1:1).
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Quenching: Quench with water to hydrolyze unreacted acid chloride.

Workup:

Wash the organic layer with 1M HCl (to remove unreacted amine/pyridine).

Wash with saturated NaHCO₃ (to remove anisic acid byproduct).

Wash with Brine, dry over MgSO₄, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Water (9:1) to yield white/off-white crystals.

Synthetic Workflow Diagram
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Start: 4-Aminophenol
+ DCM + Et3N

Add: 4-Methoxybenzoyl Chloride
(at 0°C)

Stir at RT (4-6 hrs)
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Caption: Step-wise synthesis workflow for N-acylation of 4-aminophenol.

Biological & Analytical Context
Analytical Validation
To ensure scientific integrity, the synthesized compound must be validated against these

expected spectral peaks:

¹H NMR (DMSO-d₆):
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δ 9.85 (s, 1H, -NH, Amide)

δ 9.20 (s, 1H, -OH, Phenol)

δ 7.95 (d, 2H, Benzoyl Ar-H)

δ 7.50 (d, 2H, Phenol Ar-H)

δ 3.82 (s, 3H, -OCH₃)

Mass Spectrometry (ESI): Calculated [M+H]⁺ = 244.09 m/z.

Potential Applications
Bioisosteric Replacement: Researchers utilize this compound to study the effect of

increasing lipophilicity on the acetaminophen scaffold. The methoxy group blocks

metabolism at the para position of the benzoyl ring, potentially altering half-life.

Tyrosinase Substrate Studies: The 4-hydroxyphenyl moiety makes it a competitive inhibitor

or suicide substrate for tyrosinase, relevant in melanoma research and skin depigmentation

studies [1].
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Disclaimer: This guide is for research purposes only. The compound described is a chemical

intermediate and not approved for clinical use without further regulatory validation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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